Cas no 511-15-9 ((4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%))

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%) Properties

Names and Identifiers

• 2-Phenanthrenol,4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-, (4bS,8aS)-
• (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol
• TOTAROL
• TOTAROL(P)
• 14-Isopropylpodocarpa-8,11,13-trien-13-ol
• 2-PHENANTHRENOL,4B,5,6,7,8,8A
• 4BS TRANS,8,8-TRIMETHYL4B,5,6,7,8,8A,9,1
• 4b-S-trans-8,8-trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol
• Podocarpa-8,11,13-trien-13-ol,14-isopropyl
• Totarol1000µg
• trans-Totarol
• [ "" ]
• SA149_19.1
• Totarol
• (+)-Totarol
• +Expand

• MDL： MFCD02094185
• InChIKey： ZRVDANDJSTYELM-FXAWDEMLSA-N
• Inchi： InChI=1S/C20H30O/c1-13(2)18-14-7-10-17-19(3,4)11-6-12-20(17,5)15(14)8-9-16(18)21/h8-9,13,17,21H,6-7,10-12H2,1-5H3/t17-,20+/m0/s1
• SMILES： OC1=CC=C2[C@@]3(C)CCCC(C)(C)[C@]3([H])CCC2=C1C(C)C

Computed Properties

• Exact Mass: 286.23000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 286.23
• Heavy Atom Count: 21
• Complexity: 385
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.803
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 5.54580
• PSA: 20.23000
• Refractive Index: 1.529
• Boiling Point: 369.4°C at 760 mmHg
• Melting Point: 128-132 °C(lit.)
• Vapor Pressure: 0.0±0.4 mmHg at 25°C
• Flash Point: 163.0±15.1 °C
• Color/Form: Powder
• Density: 0.9±0.1 g/cm3